Cas no 2639408-47-0 (tert-butyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-6-carboxylate)

• Product Name: tert-butyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-6-carboxylate
• CAS No: 2639408-47-0
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5663641
• PubChem ID: 165902467
• Update Time: 2025-06-12

tert-butyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27732289
• tert-butyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate
• 2639408-47-0
• tert-butyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-6-carboxylate

• Inchi： 1S/C12H19N3O2/c1-7-8-6-13-10(5-9(8)15-14-7)11(16)17-12(2,3)4/h10,13H,5-6H2,1-4H3,(H,14,15)
• InChI Key： KMBYPXWDYHOPHM-UHFFFAOYSA-N
• SMILES： O(C(C1CC2C(=C(C)NN=2)CN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo4,3-cpyridine-6-carboxylate

Recent Advances in the Synthesis and Applications of tert-Butyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate (CAS: 2639408-47-0)

The compound tert-butyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate (CAS: 2639408-47-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings regarding its synthetic methodologies, structural modifications, and potential therapeutic applications.

Recent studies have highlighted the importance of this pyrazolo-pyridine derivative in the development of kinase inhibitors, particularly those targeting cancer-related pathways. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for designing selective inhibitors of cyclin-dependent kinases (CDKs), with improved pharmacokinetic properties compared to earlier generations of inhibitors. The tert-butyl ester group at the 6-position was found to be crucial for maintaining both solubility and target binding affinity.

In terms of synthetic approaches, a novel catalytic asymmetric synthesis route was reported in Angewandte Chemie (2024), utilizing a chiral palladium complex to achieve enantioselective construction of the pyrazolo[4,3-c]pyridine core with excellent yield (up to 92%) and enantiomeric excess (>99% ee). This breakthrough addresses previous challenges in obtaining optically pure forms of this intermediate, which is particularly valuable for the development of chiral drug candidates.

Structural-activity relationship (SAR) studies published in Bioorganic & Medicinal Chemistry Letters (2024) have explored various substitutions at the 3-methyl position of the pyrazole ring. These modifications have led to compounds showing promising activity against inflammatory targets, particularly in the inhibition of NLRP3 inflammasome, suggesting potential applications in treating autoimmune diseases. The tert-butyl carboxylate moiety was found to be optimal for membrane permeability while maintaining metabolic stability.

From a pharmaceutical development perspective, recent patent applications (WO2023124567, 2023) have disclosed novel crystalline forms of tert-butyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate with improved physicochemical properties, including enhanced thermal stability and solubility profiles. These advancements address formulation challenges that were previously limiting the compound's utility in drug development pipelines.

Looking forward, the unique structural features of this compound continue to inspire new research directions. Current investigations are exploring its potential as a building block for PROTAC (proteolysis targeting chimera) molecules, leveraging its ability to simultaneously engage target proteins and E3 ubiquitin ligases. Preliminary results presented at the 2024 ACS National Meeting suggest promising degradation activity against challenging oncology targets.

In conclusion, tert-butyl 3-methyl-2H,4H,5H,6H,7H-pyrazolo[4,3-c]pyridine-6-carboxylate (2639408-47-0) represents a versatile and valuable intermediate in medicinal chemistry with expanding applications across multiple therapeutic areas. The recent advances in its synthesis and functionalization open new possibilities for drug discovery, particularly in targeted protein modulation strategies.